methyl 3-(3-oxocyclohexyl)propanoate
Overview
Description
“Methyl 3-(3-oxocyclohexyl)propanoate” is an organic compound. It is a type of ester, which are commonly used in a variety of applications including as solvents, plasticizers, and in the production of detergents and cosmetics . The compound contains a cyclohexane ring, which is a six-membered ring of carbon atoms . The “3-oxo” indicates the presence of a carbonyl group (C=O) on the third carbon of the cyclohexane ring . The “propanoate” part of the name indicates that this compound is derived from propanoic acid .
Molecular Structure Analysis
The molecular structure of “this compound” includes a cyclohexane ring, a carbonyl group, and a methyl ester group . The cyclohexane ring provides a degree of rigidity to the molecule, while the carbonyl group and the methyl ester group contribute to its reactivity .Chemical Reactions Analysis
As an ester, “this compound” can undergo a variety of chemical reactions. These include hydrolysis, reduction, and reactions with Grignard reagents . The carbonyl group in the compound is a key site of reactivity, and can be involved in reactions such as nucleophilic addition .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For example, the presence of the cyclohexane ring could influence its boiling point and solubility . The carbonyl group and the ester group could also influence its reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(3-oxocyclohexyl)propanoate involves the reaction of cyclohexanone with ethyl acetoacetate in the presence of a base to form 3-oxocyclohexanone. This intermediate is then reacted with methyl propanoate in the presence of a catalyst to form the final product.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Methyl propanoate", "Base", "Catalyst" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ethyl acetoacetate in the presence of a base, such as sodium ethoxide, to form 3-oxocyclohexanone.", "Step 2: 3-oxocyclohexanone is then reacted with methyl propanoate in the presence of a catalyst, such as piperidine, to form methyl 3-(3-oxocyclohexyl)propanoate.", "Step 3: The final product is purified through distillation or recrystallization." ] } | |
CAS RN |
26845-42-1 |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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